Cas no 330801-72-4 (Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester)

Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester structure
330801-72-4 structure
Product Name:Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester
CAS No:330801-72-4
MF:C10H9NO2S
MW:207.248961210251
CID:301715
Update Time:2025-07-30

Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester
    • LogP
    • Methyl-4-amino-1-benzothiophen-2-carboxylat
    • methyl 4-aminobenzo[b]thiophene-2-carboxylate
    • Benzo[b]thiophene-2-carboxylic acid, 4-amino-, methyl ester (9CI)
    • Benzo[b]thiophene-2-carboxylic acid, 4-amino-, methyl ester
    • Inchi: 1S/C10H9NO2S/c1-13-10(12)9-5-6-7(11)3-2-4-8(6)14-9/h2-5H,11H2,1H3
    • InChI Key: VMRRNVCNYGTJPW-UHFFFAOYSA-N
    • SMILES: C12=CC=CC(N)=C1C=C(C(OC)=O)S2

Computed Properties

  • Exact Mass: 207.03547
  • Monoisotopic Mass: 207.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6A^2

Experimental Properties

  • Density: 1.352
  • Boiling Point: 382.8°C at 760 mmHg
  • Flash Point: 185.3°C
  • Refractive Index: 1.688
  • PSA: 52.32
  • pka: 3.20±0.10(Predicted)

Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester Pricemore >>

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